molecular formula C9H7N5 B8611381 9-Methyltetrazolo[1,5-a]quinoxaline CAS No. 61148-23-0

9-Methyltetrazolo[1,5-a]quinoxaline

Cat. No.: B8611381
CAS No.: 61148-23-0
M. Wt: 185.19 g/mol
InChI Key: HSMPTUOTXUMVTG-UHFFFAOYSA-N
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Description

9-Methyltetrazolo[1,5-a]quinoxaline is a useful research compound. Its molecular formula is C9H7N5 and its molecular weight is 185.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

61148-23-0

Molecular Formula

C9H7N5

Molecular Weight

185.19 g/mol

IUPAC Name

9-methyltetrazolo[1,5-a]quinoxaline

InChI

InChI=1S/C9H7N5/c1-6-3-2-4-7-9(6)14-8(5-10-7)11-12-13-14/h2-5H,1H3

InChI Key

HSMPTUOTXUMVTG-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=CC=C1)N=CC3=NN=NN32

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The crude 3-chloro-5-methylquinoxaline obtained in the step above was stirred for 3 hours at reflux temperature in 75 ml. of ethanol containing 1.8 g. of sodium azide and 20 ml. of 1N HCl. When the reaction mixture was cooled, the product precipitated as needles. Recrystallization of the product from ethanol produced highly purified 9-methyltetrazolo[1,5-a]quinoxaline, m.p. 166°-68° C. The product was identified by NMR analysis and by elemental microanalysis.______________________________________ Theoretical FoundC 58.37% 58.11%H 3.81 3.98N 37.82 37.60______________________________________
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Synthesis routes and methods II

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The crude 3-chloro-5-methylquinoxaline obtained in the step above was stirred for 3 hours at reflux temperature in 75 ml. of ethanol containing 1.8 g. of sodium azide and 20 ml. of 1N HCL. When the reaction mixture was cooled, the product precipitated as needles. Recrystallization of the product from ethanol produced highly purified 9-methyltetrazolo[1,5-a]quinoxaline, m.p. 166°-68°C. The product was identified by NMR analysis and elemental microanalysis.
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